5-Deuterio-1-benzothiophene

• Molecular Formula: C8H6S
• Molecular Weight: 135.21 g/mol
• IUPAC Name: 5-deuterio-1-benzothiophene
• InChI: InChI=1S/C8H6S/c1-2-4-8-7(3-1)5-6-9-8/h1-6H/i1D
• InChI Key: FCEHBMOGCRZNNI-MICDWDOJSA-N
• Isomeric SMILES: [2H]C1=CC=C2C(=C1)C=CS2
• Canonical SMILES: C1=CC=C2C(=C1)C=CS2

Description

5-Deuterio-1-benzothiophene is a deuterated derivative of benzothiophene, a sulfur-containing heterocyclic aromatic compound. The deuterium atom is specifically incorporated at the 5-position of the benzothiophene ring, a structural feature confirmed through infrared (IR) spectroscopy. This isotopic substitution is critical for mechanistic studies in organic chemistry and pharmaceutical research, as deuterium can alter kinetic isotope effects (KIEs) without significantly modifying electronic properties .

Synthesis and Structural Confirmation:
The synthesis of 5-deuterio-1-benzothiophene derivatives involves substituting bromine atoms in brominated precursors with deuterium. For example, 5-bromo-1-benzothiophene is reacted with deuterium sources under controlled conditions. IR spectroscopy in the 900–600 cm⁻¹ region distinguishes between 5- and 6-deuterio isomers, confirming positional specificity. A study demonstrated that 5-deuterio-2,3-diphenylbenzo[b]thiophene (5a) constitutes 52 ± 2% of the product mixture, alongside 48 ± 2% of the 6-deuterio isomer (5b) . Additional synthetic routes include Friedel-Crafts alkylation and Newman-Kwart rearrangements, though these are more commonly applied to dimeric or substituted benzothiophenes .

Comparison with Similar Compounds

Table 1: Key Properties of 5-Substituted Benzothiophene Derivatives

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	LogP	Key Applications/Findings	References
5-Deuterio-1-benzothiophene	-D	C₈H₅DS	139.20*	~3.0†	Isotopic labeling, metabolic stability studies
5-(Bromomethyl)-1-benzothiophene	-CH₂Br	C₉H₇BrS	227.12	3.796	Intermediate in Suzuki couplings, drug synthesis
5-Fluoro-1-benzothiophene-2-carboxylic acid	-F, -COOH	C₉H₅FO₂S	196.20	~1.5‡	Medicinal chemistry, enzyme inhibition studies
BPOH-TPA (5-(2-Triphenylamine)-2-hydroxybenzophenone)	-C₆H₄NPh₂	C₃₁H₂₃NO₂	441.17	N/A	Organic electronics, luminescent materials

*Calculated based on deuterium substitution (1 Da increase from hydrogen).
†Estimated based on parent benzothiophene (LogP = 3.0).
‡Predicted using fragment-based methods.

Spectroscopic and Functional Differences

• Deuterium vs. Halogens : Deuterium minimally affects electronic properties but reduces metabolic degradation rates in vivo. In contrast, bromine increases molecular weight and reactivity, while fluorine enhances electronegativity and bioavailability .
• Functional Groups : Carboxylic acid (e.g., 5-fluoro-1-benzothiophene-2-carboxylic acid) introduces hydrogen-bonding capacity, useful in protein-ligand interactions .